trans-4-Chlorocinnamic Acid
trans-4-Chlorocinnamic Acid
4-chlorocinnamic acid is an organochlorine compound comprising trans-cinnamic acid having a chloro substituent at the 4-position on the phenyl ring. It derives from a trans-cinnamic acid.
Brand Name:
Vulcanchem
CAS No.:
940-62-5
VCID:
VC0016921
InChI:
InChI=1S/C9H7ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
SMILES:
C1=CC(=CC=C1C=CC(=O)O)Cl
Molecular Formula:
C9H7ClO2
Molecular Weight:
182.6 g/mol
trans-4-Chlorocinnamic Acid
CAS No.: 940-62-5
Reference Standards
VCID: VC0016921
Molecular Formula: C9H7ClO2
Molecular Weight: 182.6 g/mol
| CAS No. | 940-62-5 |
|---|---|
| Product Name | trans-4-Chlorocinnamic Acid |
| Molecular Formula | C9H7ClO2 |
| Molecular Weight | 182.6 g/mol |
| IUPAC Name | (E)-3-(4-chlorophenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C9H7ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+ |
| Standard InChIKey | GXLIFJYFGMHYDY-ZZXKWVIFSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C(=O)O)Cl |
| SMILES | C1=CC(=CC=C1C=CC(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1C=CC(=O)O)Cl |
| Description | 4-chlorocinnamic acid is an organochlorine compound comprising trans-cinnamic acid having a chloro substituent at the 4-position on the phenyl ring. It derives from a trans-cinnamic acid. |
| Synonyms | (2E)-3-(4-Chlorophenyl)-2-propenoic Acid; NSC 52172; |
| PubChem Compound | 637797 |
| Last Modified | Nov 12 2021 |
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